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Compound of Interest

Compound Name: EGTA disodium

Cat. No.: B13744582 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth analysis of the solubility and stability of EGTA
disodium (Ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid disodium salt) in

aqueous solutions. A thorough understanding of these properties is fundamental for the correct

preparation, storage, and application of EGTA as a selective calcium chelator in research,

diagnostics, and pharmaceutical development.

Solubility of EGTA Disodium
The dissolution of EGTA disodium salt in water is critically dependent on pH. In its acidic or

neutral form, the molecule is poorly soluble. To achieve complete dissolution, especially for

preparing concentrated stock solutions, the pH must be raised to approximately 8.0 using a

base such as sodium hydroxide (NaOH). As the carboxylic acid groups become deprotonated

with increasing pH, the molecule becomes ionized and readily dissolves.
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Parameter Value Conditions & Notes

Solubility 186 mg/mL (0.5 M)
pH must be adjusted to ~8.0

for complete solubilization.

Solubility 100 g/L At 20 °C.

pH of 5% Solution 4.0 - 5.5
In water, before pH

adjustment.[1]

Experimental Protocols: Preparation of a 0.5 M EGTA
Stock Solution (pH 8.0)
This protocol details the standard laboratory procedure for preparing a 0.5 M stock solution of

EGTA disodium salt.
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Workflow: Preparing 0.5M EGTA Solution (pH 8.0)

Weigh 190.1g of EGTA Disodium Salt Dihydrate

Add ~700-800 mL of Deionized Water

Stir Vigorously on a Magnetic Plate
(Solution will be cloudy)

Monitor pH Continuously

Add NaOH Pellets or 10N NaOH Dropwise

pH < 8.0

Continue Stirring and Adding NaOH until
Solution Clears and pH reaches 8.0

pH ≈ 8.0

Adjust Final Volume to 1 L with Deionized Water

Sterilize via Autoclave or 0.22µm Filtration

Click to download full resolution via product page

Caption: A stepwise workflow for the preparation of a 0.5M EGTA solution.
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Methodology:

Weighing: Weigh 190.1 g of EGTA disodium salt dihydrate (MW: 380.2 g/mol , for a 0.5 M

solution in 1 L).

Initial Mixing: Add the powder to a beaker containing approximately 700-800 mL of high-

purity, deionized water.[2][3]

Suspension: Place a magnetic stir bar in the beaker and begin stirring vigorously. The EGTA

salt will not dissolve at this stage and will form a cloudy suspension.[2]

pH Adjustment: While stirring, slowly add sodium hydroxide (NaOH) to the suspension. This

can be done using solid pellets or a concentrated (e.g., 10 M) NaOH solution.[3] Use a

calibrated pH meter to monitor the pH of the solution.

Dissolution: As the pH of the solution approaches 8.0, the EGTA disodium salt will begin to

dissolve.[2][4] Continue to add NaOH slowly until the pH is stable at 8.0 and the solution is

completely clear.

Final Volume: Once dissolved, transfer the solution to a 1 L graduated cylinder and add

deionized water to bring the final volume to 1 L.

Sterilization: For biological applications, sterilize the solution by autoclaving on a liquid cycle

or by passing it through a 0.22 µm sterile filter.[3][5]

Stability of EGTA Disodium Aqueous Solutions
EGTA is a chemically stable molecule.[6] Once prepared, aqueous solutions of EGTA
disodium are stable for extended periods when stored correctly. The primary factors that can

influence long-term stability are microbial contamination and, to a lesser extent, slow chemical

degradation pathways like hydrolysis.
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Parameter Storage Conditions Shelf Life & Notes

Solid Form
15–30°C, in a tightly sealed

container.[7][8]

Up to 5 years. The compound

is hygroscopic and should be

protected from moisture.[7]

Stock Solution (0.5M, pH 8.0)
Room Temperature (15–25°C).

[5][8]
Stable for up to 6 months.

Stock Solution (0.5M, pH 8.0) Refrigerated (4°C).

Recommended for preventing

microbial growth, especially if

not sterilized.

Working Dilutions Refrigerated (4°C).

It is best practice to prepare

fresh, but they can be stored

for approximately one month.

[9]

Experimental Protocols: Assessing Solution Stability via
Calcium Chelation Assay
The stability of an EGTA solution can be determined by quantifying its capacity to chelate

calcium over time. A decrease in this capacity indicates degradation of the active molecule.
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Logical Flow: Stability Assessment of EGTA Solution

Prepare EGTA Solution and Store
under Test Conditions (e.g., 4°C, 25°C)

Time Point Zero (T=0):
Titrate aliquot with standardized CaCl₂ solution

to determine initial active concentration

Subsequent Time Points (T=x):
Repeat titration with new aliquots

Monitor for a color change (indicator)
or potential change (Ca²⁺-selective electrode)

Calculate Active EGTA Concentration
at each time point

Plot Concentration vs. Time

Determine Degradation Rate and Shelf-Life

Click to download full resolution via product page

Caption: A logical diagram for an experimental protocol to assess EGTA stability.
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Methodology:

Sample Preparation: Prepare a batch of 0.5 M EGTA, pH 8.0 solution. Divide it into several

sterile, sealed aliquots.

Initial Measurement (Time = 0): Use one aliquot immediately. Dilute a precise volume of the

EGTA solution into a buffer of known pH. Titrate this sample with a high-precision,

standardized solution of calcium chloride (CaCl₂). The endpoint can be detected

potentiometrically with a calcium-ion selective electrode or visually with a suitable

metallochromic indicator (e.g., Murexide).

Storage: Store the remaining aliquots under the desired test conditions (e.g., 4°C, 25°C,

37°C).

Time-Point Analysis: At predetermined intervals (e.g., 1, 3, 6, and 12 months), remove an

aliquot from storage.

Repeat Titration: Allow the aliquot to equilibrate to room temperature and repeat the exact

titration procedure performed at Time = 0.

Data Analysis: Calculate the concentration of active EGTA at each time point based on the

volume of CaCl₂ titrant required to reach the endpoint. A statistically significant decrease in

the calculated concentration over time indicates degradation. The results can be used to

establish a shelf-life under the tested storage conditions.

Signaling Pathway: Mechanism of Chelation
EGTA is a hexadentate ligand that effectively sequesters divalent metal cations. Its utility in

biological and pharmaceutical systems stems from its high selectivity for calcium ions (Ca²⁺)

over magnesium ions (Mg²⁺). This allows for the specific buffering of calcium without

significantly disturbing the concentration of magnesium, which is crucial for the activity of many

enzymes, such as polymerases and kinases. This selective binding prevents metal ions from

catalyzing degradation reactions or participating in unwanted enzymatic activities.[10]
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EGTA's Selective Chelation Pathway

Free EGTA

Free Mg²⁺

 Low Affinity
(log K ≈ 5.2)

Stable
EGTA-Ca²⁺ Complex

 High Affinity
(log K ≈ 11.0)

Free Ca²⁺

Ca²⁺-Dependent
Signaling/Degradation

Inhibited

Click to download full resolution via product page

Caption: EGTA selectively binds free calcium, forming a stable complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethylenedinitrilotetraacetic acid disodium salt dihydrate CAS 6381-92-6 | 108454
[merckmillipore.com]

2. thoughtco.com [thoughtco.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13744582?utm_src=pdf-body-img
https://www.benchchem.com/product/b13744582?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/FR/en/product/Ethylenedinitrilotetraacetic-acid-disodium-salt-dihydrate,MDA_CHEM-108454
https://www.merckmillipore.com/FR/en/product/Ethylenedinitrilotetraacetic-acid-disodium-salt-dihydrate,MDA_CHEM-108454
https://www.thoughtco.com/0-5m-edta-solution-recipe-608140
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13744582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 0.5M EDTA [protocols.io]

4. researchgate.net [researchgate.net]

5. toptipbio.com [toptipbio.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. chemignition.com [chemignition.com]

8. itwreagents.com [itwreagents.com]

9. Reddit - The heart of the internet [reddit.com]

10. nbinno.com [nbinno.com]

To cite this document: BenchChem. [Solubility and Stability of EGTA Disodium in Aqueous
Solutions: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13744582#solubility-and-stability-of-egta-disodium-
in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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